2-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-[3-(dimethylcarbamoyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C15H15N3O3/c1-18(2)14(19)10-5-3-4-9(6-10)12-8-17-13(16)7-11(12)15(20)21/h3-8H,1-2H3,(H2,16,17)(H,20,21)
• InChI Key: SBFOJPRLGITAKX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C15H15N3O3
• DSSTOX Substance ID: DTXSID80688047
• Molecular Weight: 285.30 g/mol
• CAS RN: 1261952-74-2

Description

2-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% (2-Amino-5-DMCPA) is an organic compound that has been used in scientific research and in the laboratory for many years. It is a derivative of nicotinic acid, and is commonly referred to as a “dimethyl nicotinic acid” or “dimethyl nicotinamide”. 2-Amino-5-DMCPA is a white, crystalline powder with a melting point of around 200°C and a boiling point of around 500°C. It is soluble in water and alcohol, and insoluble in ether.

Scientific Research Applications

2-Amino-5-DMCPA has been used in a wide range of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in the synthesis of peptides and proteins, and as a ligand in the binding of metal ions. It has also been used in the study of enzyme kinetics and in the development of new drugs.

Mechanism of Action

2-Amino-5-DMCPA acts as a ligand, binding to metal ions and forming a chelate complex. This binding is reversible, allowing the metal ion to be released from the complex when needed. This is important in many biological processes, as the binding of metal ions can be used to regulate the activity of enzymes and other proteins.
Biochemical and Physiological Effects
2-Amino-5-DMCPA has been studied for its biochemical and physiological effects. It has been shown to have antioxidant activity, as well as anti-inflammatory and anti-cancer properties. It has also been shown to have an effect on the metabolism of carbohydrates and lipids, as well as the production of energy.

Advantages and Limitations for Lab Experiments

2-Amino-5-DMCPA has several advantages for use in laboratory experiments. It is stable and can be easily stored, and it is soluble in a variety of solvents. It is also relatively inexpensive, making it a cost-effective reagent for many laboratory experiments. However, it is important to note that 2-Amino-5-DMCPA is toxic and should be handled with care.

Future Directions

There are many potential future directions for research into 2-Amino-5-DMCPA. These include further study of its biochemical and physiological effects, as well as its potential applications in drug development. It may also be useful in the study of enzyme kinetics and in the synthesis of peptides and proteins. Additionally, further research into its antioxidant and anti-inflammatory properties could lead to new therapeutic agents.

Synthesis Methods

2-Amino-5-DMCPA can be synthesized from nicotinic acid by a two-step process. The first step involves the reaction of nicotinic acid with dimethylamine, resulting in the formation of N,N-dimethylnicotinamide. This is then reacted with acetic anhydride, resulting in the formation of 2-amino-5-DMCPA.